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For Researchers, Scientists, and Drug Development Professionals

Introduction
Undecyl acrylate is an acrylic acid ester that serves as a versatile monomer in the synthesis of

a wide range of polymers. Its long alkyl chain imparts unique properties to the resulting

polymers, such as hydrophobicity, flexibility, and a low glass transition temperature. These

characteristics make poly(undecyl acrylate) and its copolymers valuable materials in various

fields, including coatings, adhesives, and, increasingly, in biomedical applications. This guide

provides a comprehensive overview of the commercial sources of undecyl acrylate, its key

physicochemical properties, safety and handling considerations, a detailed protocol for its

polymerization, and methods for the characterization of the resulting polymer. The information

presented herein is intended to equip researchers and professionals in drug development and

materials science with the necessary knowledge to effectively source and utilize this monomer

in their work.
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Commercial Sources and Suppliers of Undecyl
Acrylate
A variety of chemical suppliers offer undecyl acrylate for research and development purposes.

The purity and available quantities can vary, so it is crucial to select a supplier that meets the

specific needs of your application. Below is a comparative table of notable suppliers.

Supplier Product Name CAS Number Purity/Grade
Available
Quantities

Alfa Chemistry Undecyl acrylate 20690-61-3 Varies Inquire

PubChem Undecyl acrylate 20690-61-3 Varies
Multiple

Suppliers Listed

ChemicalBook
UNDECYL

ACRYLATE
20690-61-3 Varies

Multiple

Suppliers

Listed[1]

Santa Cruz

Biotechnology
Undecyl acrylate 20690-61-3 Varies Inquire

TCI America Undecyl acrylate 20690-61-3 >98%
Gram to

Kilogram

Physicochemical Properties
Undecyl acrylate is a clear, colorless liquid with a characteristic acrid odor. Its key physical

and chemical properties are summarized in the table below.
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Property Value

CAS Number 20690-61-3[2]

Molecular Formula C14H26O2[2]

Molecular Weight 226.36 g/mol [2]

Boiling Point 288.8±9.0 °C (Predicted)[1]

Density 0.876±0.06 g/cm3 (Predicted)[1]

IUPAC Name undecyl prop-2-enoate[2]

Applications in Research and Drug Development
The long alkyl chain of undecyl acrylate imparts significant hydrophobicity to polymers,

making it a valuable monomer for applications where water resistance is desired. In the context

of drug development, poly(undecyl acrylate) and its copolymers are being explored for the

formulation of drug delivery systems for hydrophobic drugs.

Nanoparticle-based Drug Delivery: The amphiphilic nature of copolymers containing undecyl
acrylate allows for the formation of self-assembled nanoparticles in aqueous environments.

These nanoparticles can encapsulate hydrophobic drugs within their core, improving their

solubility and bioavailability.[3]

Hydrogels for Controlled Release: While poly(undecyl acrylate) itself is hydrophobic, it can

be copolymerized with hydrophilic monomers to form hydrogels. The hydrophobic domains

within the hydrogel network can serve as reservoirs for hydrophobic drugs, allowing for their

sustained release over time.

Mucoadhesive Formulations: The hydrophobic nature of undecyl acrylate-containing

polymers can enhance their interaction with mucosal surfaces, prolonging the residence time

of drug formulations and improving drug absorption.

Safety and Handling
Acrylate monomers are known skin and eye irritants and can cause respiratory irritation. It is

essential to handle undecyl acrylate in a well-ventilated fume hood and to wear appropriate
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personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Storage: Undecyl acrylate should be stored in a cool, dry, and well-ventilated area, away from

sources of ignition.[4] It is typically stabilized with an inhibitor, such as hydroquinone

monomethyl ether (MEHQ), to prevent spontaneous polymerization. The effectiveness of the

inhibitor is dependent on the presence of oxygen, so it is crucial to store the monomer under an

air atmosphere, not under inert gas.[4]

Spills: In the event of a spill, absorb the material with an inert absorbent and dispose of it in

accordance with local regulations.

Experimental Protocol: Synthesis of Poly(undecyl
acrylate) via Free-Radical Polymerization
This protocol describes the synthesis of poly(undecyl acrylate) by free-radical polymerization

using azobisisobutyronitrile (AIBN) as the initiator. This method is a common and

straightforward approach for the synthesis of poly(alkyl acrylates).

Materials:

Undecyl acrylate (inhibitor removed)

Azobisisobutyronitrile (AIBN)

Anhydrous toluene

Methanol

Round-bottom flask with a magnetic stir bar

Condenser

Nitrogen or argon gas inlet

Heating mantle with a temperature controller

Schlenk line or similar inert atmosphere setup
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Procedure:

Inhibitor Removal: Pass the undecyl acrylate monomer through a column of basic alumina

to remove the polymerization inhibitor.

Reaction Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a condenser

under a nitrogen or argon atmosphere.

Reagent Addition: To the flask, add the purified undecyl acrylate and anhydrous toluene. A

typical monomer concentration is 1-2 M.

Initiator Addition: Add AIBN to the reaction mixture. The initiator concentration is typically in

the range of 0.1-1 mol% with respect to the monomer.

Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove

dissolved oxygen, which can inhibit the polymerization.

Polymerization: Immerse the flask in a preheated oil bath at 60-80 °C and stir the reaction

mixture vigorously. The polymerization time can range from a few hours to 24 hours,

depending on the desired conversion.

Precipitation and Purification: After the desired reaction time, cool the flask to room

temperature. Precipitate the polymer by slowly adding the reaction mixture to a large excess

of cold methanol with vigorous stirring.

Isolation and Drying: Collect the precipitated polymer by filtration and wash it several times

with fresh methanol to remove any unreacted monomer and initiator. Dry the polymer under

vacuum at a slightly elevated temperature (e.g., 40-50 °C) until a constant weight is

achieved.

Preparation Polymerization Purification

Remove inhibitor from
undecyl acrylate

Set up dry reaction flask
under inert atmosphere

Purified Monomer Add monomer and
solvent to flask Add AIBN initiator Degas mixture via

freeze-pump-thaw cycles
Heat and stir mixture

(e.g., 70°C, 12h)
Precipitate polymer

in cold methanol
Polymer Solution Filter and wash

the polymer
Dry polymer

under vacuum Final_ProductPure Poly(undecyl acrylate)
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Caption: Free-Radical Polymerization Workflow of Undecyl Acrylate.

Analytical Characterization of Poly(undecyl acrylate)
The synthesized poly(undecyl acrylate) can be characterized by various analytical techniques

to determine its molecular weight, thermal properties, and chemical structure.

Gel Permeation Chromatography (GPC)
GPC, also known as Size Exclusion Chromatography (SEC), is used to determine the number-

average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity

index (PDI = Mw/Mn) of the polymer. A typical GPC analysis involves dissolving the polymer in

a suitable solvent, such as tetrahydrofuran (THF), and passing it through a column packed with

a porous gel.[5] Larger polymer chains elute faster than smaller ones, allowing for the

determination of the molecular weight distribution.

Differential Scanning Calorimetry (DSC)
DSC is used to determine the thermal properties of the polymer, such as the glass transition

temperature (Tg). The Tg is an important parameter as it indicates the temperature at which the

polymer transitions from a rigid, glassy state to a more flexible, rubbery state. For poly(undecyl
acrylate), the Tg is expected to be well below room temperature due to the flexibility imparted

by the long alkyl side chain. A typical DSC thermogram shows a step change in the heat flow at

the Tg.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are powerful tools for confirming the chemical structure of

the synthesized polymer. The ¹H NMR spectrum of poly(undecyl acrylate) will show

characteristic peaks corresponding to the protons in the polymer backbone and the undecyl

side chain. For instance, a broad signal around 4.0 ppm is typically assigned to the protons of

the methylene group adjacent to the ester oxygen (-OCH₂-), while signals in the region of 0.8-

1.7 ppm correspond to the other protons of the alkyl chain and the polymer backbone.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy can be used to confirm the polymerization of undecyl acrylate by

monitoring the disappearance of the characteristic C=C bond stretching vibration of the acrylate
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monomer (typically around 1635 cm⁻¹) and the appearance of the characteristic C=O stretching

vibration of the ester group in the polymer (around 1730 cm⁻¹).

Conclusion
Undecyl acrylate is a valuable monomer for the synthesis of polymers with tailored properties

for a variety of applications, including advanced drug delivery systems. This guide has provided

a comprehensive overview of the commercial sources, physicochemical properties, safe

handling procedures, and a detailed experimental protocol for the polymerization of undecyl
acrylate. The information on the analytical characterization of the resulting polymer will aid

researchers in verifying the success of their synthesis and in understanding the properties of

their materials. By leveraging the information presented in this guide, scientists and drug

development professionals can confidently source and utilize undecyl acrylate in their

research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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